Cas no 147621-30-5 (3,4-O-Isopropylidene Clindamycin 2-Bis(2,2,2-trichloroethyl)phosphate)

• Product Name: 3,4-O-Isopropylidene Clindamycin 2-Bis(2,2,2-trichloroethyl)phosphate
• CAS No: 147621-30-5
• MF: C₂₅H₄₀Cl₇N₂O₈PS
• MW: 807.803461
• CID: 1060697
• Update Time: 2025-07-08

3,4-O-Isopropylidene Clindamycin 2-Bis(2,2,2-trichloroethyl)phosphate Chemical and Physical Properties

Names and Identifiers

• 3,4-O-Isopropylidene Clindamycin 2-[Bis(2,2,2-trichloroethyl)phosphate]
• L-threo-α-D-galacto-Octopyranoside, methyl 7-chloro-6,7,8-trideoxy-3,4-O-(1-methylethylidene)-6-[[(1-methyl-4-propyl-2-pyrrolidinyl)carbonyl]amino]-1-thio-, 2-[bis(2,2,2-trichloroethyl) phosphate], (2S-trans)- (9CI)
• 3,4-O-Isopropylidene Clindamycin 2-Bis(2,2,2-trichloroethyl)phosphate

Additional information on 3,4-O-Isopropylidene Clindamycin 2-Bis(2,2,2-trichloroethyl)phosphate

Introduction to 3,4-O-Isopropylidene Clindamycin 2-Bis(2,2,2-trichloroethyl)phosphate (CAS No. 147621-30-5)

The compound 3,4-O-Isopropylidene Clindamycin 2-Bis(2,2,2-trichloroethyl)phosphate (CAS No. 147621-30-5) represents a significant advancement in the field of pharmaceutical chemistry, particularly in the realm of antibiotic development. This derivative of clindamycin is engineered to enhance both its efficacy and stability, making it a promising candidate for treating a variety of bacterial infections. The structural modification involves the introduction of bis(2,2,2-trichloroethyl)phosphate groups, which contribute to its unique pharmacokinetic properties and improved bioavailability.

Clindamycin, a well-established lincosamide antibiotic, has been widely used since its discovery in the 1960s for its ability to inhibit bacterial protein synthesis by binding to the 50S ribosomal subunit. However, its clinical use has been limited by issues such as bacterial resistance and gastrointestinal side effects. The development of 3,4-O-Isopropylidene Clindamycin 2-Bis(2,2,2-trichloroethyl)phosphate aims to address these limitations by optimizing its pharmacological profile. The bis(2,2,2-trichloroethyl)phosphate moiety not only enhances the compound's solubility but also provides additional metabolic stability, allowing for a broader therapeutic window.

Recent studies have highlighted the importance of structural modifications in antibiotic derivatives to improve their therapeutic index. The 3,4-O-Isopropylidene group in this compound is particularly noteworthy as it modifies the hydroxyl groups at positions 3 and 4 of the clindamycin molecule. This alteration is strategically designed to enhance the compound's interaction with bacterial enzymes while minimizing toxicity to host cells. Such modifications are crucial in developing next-generation antibiotics that can overcome existing resistance mechanisms.

In vitro and in vivo studies have demonstrated that 3,4-O-Isopropylidene Clindamycin 2-Bis(2,2,2-trichloroethyl)phosphate exhibits superior antibacterial activity compared to its parent compound. It has shown efficacy against a range of Gram-positive bacteria, including methicillin-resistant *Staphylococcus aureus* (MRSA) and vancomycin-resistant *Enterococcus* species (VRE). The enhanced stability provided by the bis(2,2,2-trichloroethyl)phosphate group allows for prolonged half-life in biological systems, reducing the frequency of dosing required for therapeutic effect.

The pharmacokinetic profile of this derivative is another area of significant interest. Unlike traditional antibiotics that may require multiple daily administrations due to rapid clearance from the body, 3,4-O-Isopropylidene Clindamycin 2-Bis(2,2,2-trichloroethyl)phosphate demonstrates prolonged circulation time. This property is attributed to the increased lipophilicity and reduced metabolic degradation facilitated by the phosphate groups. Such an improvement in pharmacokinetics not only enhances patient compliance but also reduces the overall cost of treatment by minimizing dosing frequency.

From a chemical perspective,3,4-O-Isopropylidene Clindamycin 2-Bis(2,2,2-trichloroethyl)phosphate represents an elegant example of how structural chemistry can be leveraged to optimize pharmaceutical compounds. The integration of multiple functional groups into a single molecule allows for synergistic effects that enhance both potency and safety. This approach aligns with contemporary trends in drug design where multifunctional derivatives are sought after for their ability to address complex pathologies more effectively than single-target agents.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies are employed to introduce the bis(2,2,2-trichloroethyl)phosphate group without compromising the integrity of the clindamycin core structure. Techniques such as protecting group strategies and catalytic hydrogenation play critical roles in achieving this goal. The scalability of these synthetic routes is essential for transitioning from laboratory-scale production to industrial manufacturing.

Emerging research indicates that modifications like those seen in 3,4-O-Isopropylidene Clindamycin 2-Bis(2,2,2-trichloroethyl)phosphate may also contribute to reducing side effects associated with traditional antibiotics. For instance,bis(alkyl)phosphates have been shown to exhibit lower toxicity profiles compared to their corresponding halogenated analogs due to reduced bioaccumulation and metabolic activation pathways. This finding is particularly relevant in light of growing concerns about antibiotic-induced liver toxicity and other adverse reactions.

The clinical development pipeline for this novel antibiotic derivative is progressing steadily with several Phase II trials underway. Preliminary results have been encouraging,showing comparable efficacy with reduced side effect profiles compared to standard clindamycin formulations. These findings are expected to pave the way for regulatory approval and commercialization within the next few years,offering healthcare professionals a valuable new tool in their arsenal against resistant bacterial infections.

In conclusion,3,4-O-Isopropylidene Clindamycin 2-Bis(2,2,2-trichloroethyl)phosphate (CAS No.147621-30-5) exemplifies how strategic chemical modifications can lead to significant improvements in antibiotic therapy. Its enhanced antibacterial activity,improved pharmacokinetics,and favorable safety profile position it as a promising candidate for addressing emerging challenges in infectious diseases management. As research continues,this derivative may serve as a foundation for further innovation in antibiotic design, ultimately benefiting patients worldwide by providing more effective and safer treatment options.